Cas no 1805476-18-9 (6-(Chloromethyl)-3-cyano-2-(difluoromethyl)pyridine-4-methanol)

• Product Name: 6-(Chloromethyl)-3-cyano-2-(difluoromethyl)pyridine-4-methanol
• CAS No: 1805476-18-9
• MF: C₉H₇ClF₂N₂O
• MW: 232.614487886429
• CID: 4880532
• Update Time: 2025-10-31

6-(Chloromethyl)-3-cyano-2-(difluoromethyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 6-(Chloromethyl)-3-cyano-2-(difluoromethyl)pyridine-4-methanol

• Inchi： 1S/C9H7ClF2N2O/c10-2-6-1-5(4-15)7(3-13)8(14-6)9(11)12/h1,9,15H,2,4H2
• InChI Key： VKUVNJWKBRKRQA-UHFFFAOYSA-N
• SMILES： ClCC1=CC(CO)=C(C#N)C(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 0.8
• Topological Polar Surface Area: 56.9

Additional information on 6-(Chloromethyl)-3-cyano-2-(difluoromethyl)pyridine-4-methanol

Introduction to 6-(Chloromethyl)-3-cyano-2-(difluoromethyl)pyridine-4-methanol (CAS No. 1805476-18-9)

6-(Chloromethyl)-3-cyano-2-(difluoromethyl)pyridine-4-methanol, with the CAS number 1805476-18-9, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and drug discovery. This compound belongs to the class of pyridine derivatives, which are known for their diverse biological activities and pharmaceutical relevance.

The molecular formula of 6-(Chloromethyl)-3-cyano-2-(difluoromethyl)pyridine-4-methanol is C₁₀H₇ClF₂N₂O, and its molecular weight is approximately 235.62 g/mol. The compound features a pyridine ring with several functional groups, including a chloromethyl group, a cyano group, and a difluoromethyl group, as well as a hydroxymethyl group at the 4-position. These functional groups contribute to the compound's chemical reactivity and biological properties.

In the context of medicinal chemistry, 6-(Chloromethyl)-3-cyano-2-(difluoromethyl)pyridine-4-methanol has been studied for its potential as a lead compound in the development of new drugs. The presence of the cyano group and the difluoromethyl group imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. For instance, the cyano group can act as an electron-withdrawing group, enhancing the compound's ability to form hydrogen bonds and interact with specific protein sites.

The chloromethyl group in 6-(Chloromethyl)-3-cyano-2-(difluoromethyl)pyridine-4-methanol is particularly noteworthy for its reactivity. It can undergo substitution reactions with nucleophiles, making this compound a valuable intermediate in synthetic chemistry. This reactivity has been exploited in the synthesis of various derivatives with enhanced biological activities, such as improved potency or selectivity against specific targets.

The hydroxymethyl group at the 4-position of the pyridine ring adds another layer of complexity to the molecule. This functional group can participate in hydrogen bonding and other non-covalent interactions, which are crucial for modulating the compound's biological activity. Additionally, the hydroxymethyl group can be further modified through chemical reactions to generate a wide range of derivatives with diverse properties.

In recent studies, 6-(Chloromethyl)-3-cyano-2-(difluoromethyl)pyridine-4-methanol has shown promising results in various biological assays. For example, it has been evaluated for its antiviral activity against several viruses, including influenza and coronaviruses. The unique combination of functional groups in this compound appears to enhance its ability to inhibit viral replication by interfering with key viral enzymes or pathways.

Beyond antiviral applications, 6-(Chloromethyl)-3-cyano-2-(difluoromethyl)pyridine-4-methanol has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can selectively inhibit cancer cell proliferation by targeting specific signaling pathways involved in cell growth and survival. The mechanism of action involves modulating the activity of kinases or other regulatory proteins that are often dysregulated in cancer cells.

The pharmacokinetic properties of 6-(Chloromethyl)-3-cyano-2-(difluoromethyl)pyridine-4-methanol have also been studied to assess its suitability as a therapeutic agent. Initial findings suggest that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for ensuring effective delivery to target tissues and minimizing potential side effects.

In conclusion, 6-(Chloromethyl)-3-cyano-2-(difluoromethyl)pyridine-4-methanol (CAS No. 1805476-18-9) is a promising compound with a rich chemical structure that offers numerous opportunities for further exploration in medicinal chemistry and drug discovery. Its unique combination of functional groups makes it an attractive candidate for developing new therapeutic agents with diverse biological activities. Ongoing research continues to uncover new insights into the properties and applications of this compound, highlighting its potential to contribute significantly to advancements in healthcare.